6-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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Overview
Description
6-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is an aromatic amide and a member of thiophenes.
Scientific Research Applications
Antitumor Activity
A study by Ostapiuk, Frolov, and Matiychuk (2017) focused on synthesizing new derivatives of 6-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and investigating their antitumor activities. The synthesized compounds exhibited significant antitumor effects, indicating their potential as innovative anti-cancer agents (Ostapiuk, Frolov, & Matiychuk, 2017).
Anticancer Evaluation
Tiwari et al. (2017) conducted a study on Schiff’s bases containing a thiadiazole scaffold and benzamide groups, which are associated with important biological properties. These synthesized compounds showed promising anticancer activity and good oral drug-like behavior, making them potential candidates for further exploration in cancer treatment (Tiwari et al., 2017).
Antibacterial and Antifungal Activities
A study by Yu et al. (2022) synthesized novel thiochroman-4-one derivatives incorporating carboxamide and 1,3,4-thiadiazole thioether moieties. These compounds exhibited better antibacterial and antifungal activities than some established agents, suggesting their potential as novel antibacterial and antifungal solutions (Yu et al., 2022).
Fluorescence Studies
Matwijczuk et al. (2018) investigated the fluorescence effects of 4-(5-(methyl-1,3,4-thiadiazol-2-yl))benzene-1,3-diol compounds, which are related to the chemical . They discovered unique fluorescence effects, which could have implications in various scientific applications, particularly in the fields of molecular and cellular biology (Matwijczuk et al., 2018).
Antibacterial and Antifungal Properties
Vasu, Nirmala, Chopra, Mohan, and Saravanan (2005) reported on two biologically active thiophene-3-carboxamide derivatives, which showed both antibacterial and antifungal activities. This highlights the potential of these compounds, including the specific chemical , in developing new antibacterial and antifungal agents (Vasu et al., 2005).
Properties
CAS No. |
720671-61-4 |
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Molecular Formula |
C13H15N3OS2 |
Molecular Weight |
293.4g/mol |
IUPAC Name |
6-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
InChI |
InChI=1S/C13H15N3OS2/c1-7-3-4-9-10(6-18-11(9)5-7)12(17)14-13-16-15-8(2)19-13/h6-7H,3-5H2,1-2H3,(H,14,16,17) |
InChI Key |
QBJHONOUTKNSLO-UHFFFAOYSA-N |
SMILES |
CC1CCC2=C(C1)SC=C2C(=O)NC3=NN=C(S3)C |
Canonical SMILES |
CC1CCC2=C(C1)SC=C2C(=O)NC3=NN=C(S3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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